1-[(2-methylphenyl)acetyl]-4-propylpiperazine

• IUPAC Name: 2-(2-methylphenyl)-1-(4-propylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H24N2O/c1-3-8-17-9-11-18(12-10-17)16(19)13-15-7-5-4-6-14(15)2/h4-7H,3,8-13H2,1-2H3
• InChI Key: BGSRZTQYHZJVPK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)CC2=CC=CC=C2C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

1-[(2-methylphenyl)acetyl]-4-propylpiperazine, also known as MPAPP, is a chemical compound that belongs to the class of piperazine derivatives. Its molecular formula is C17H26N2O, and it has a molecular weight of 274.41 g/mol. MPAPP has gained significant attention in the scientific community due to its potential use in the field of medicinal chemistry. In

Mechanism of Action

1-[(2-methylphenyl)acetyl]-4-propylpiperazine exerts its pharmacological effects by binding to the 5-HT1A receptor in the brain, which regulates the release of neurotransmitters such as serotonin and dopamine. By acting as a partial agonist, it enhances the activity of these neurotransmitters, leading to an antidepressant and anxiolytic effect.
Biochemical and Physiological Effects
Studies have shown that this compound has a dose-dependent effect on various physiological parameters such as heart rate, blood pressure, and body temperature. It also affects the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which are involved in the regulation of mood, emotion, and behavior.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(2-methylphenyl)acetyl]-4-propylpiperazine is its high affinity for the 5-HT1A receptor, which makes it a promising candidate for the development of new antidepressant and anxiolytic drugs. However, its low selectivity for this receptor and potential side effects such as sedation and hypotension need to be taken into consideration. Moreover, its synthesis process is complex and requires specialized equipment, which limits its availability for lab experiments.

Future Directions

1-[(2-methylphenyl)acetyl]-4-propylpiperazine has the potential to be used as a therapeutic agent in the treatment of various neurological disorders. Further studies are needed to explore its efficacy, safety, and pharmacokinetic properties. The development of new analogs with improved selectivity and potency for the 5-HT1A receptor could lead to the discovery of new drugs for the treatment of depression and anxiety. Moreover, the use of advanced techniques such as molecular modeling and virtual screening could facilitate the identification of new compounds with similar or improved pharmacological properties.

Synthesis Methods

The synthesis of 1-[(2-methylphenyl)acetyl]-4-propylpiperazine involves the reaction of 2-methylphenylacetic acid with propylpiperazine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified using column chromatography to obtain pure this compound. The overall yield of the synthesis process is around 50%.

Scientific Research Applications

1-[(2-methylphenyl)acetyl]-4-propylpiperazine has been extensively studied for its potential use as a therapeutic agent in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have a high affinity for the serotonin 5-HT1A receptor and acts as a partial agonist, which makes it a promising candidate for the development of new antidepressant and anxiolytic drugs.